Cas no 2138429-06-6 (2-[3-(Fluorosulfonyl)-5-methylthiophen-2-yl]acetic acid)

• Product Name: 2-[3-(Fluorosulfonyl)-5-methylthiophen-2-yl]acetic acid
• CAS No: 2138429-06-6
• MF: C₇H₇FO₄S₂
• MW: 238.256483316422
• CID: 5825190
• PubChem ID: 165955772
• Update Time: 2025-06-09

2-[3-(Fluorosulfonyl)-5-methylthiophen-2-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2138429-06-6
• EN300-729462
• 2-[3-(fluorosulfonyl)-5-methylthiophen-2-yl]acetic acid
• 2-[3-(Fluorosulfonyl)-5-methylthiophen-2-yl]acetic acid

• Inchi： 1S/C7H7FO4S2/c1-4-2-6(14(8,11)12)5(13-4)3-7(9)10/h2H,3H2,1H3,(H,9,10)
• InChI Key： FRLSQPKZYFJVRH-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)SC=1CC(=O)O)(=O)(=O)F

Computed Properties

• Exact Mass: 237.97697921g/mol
• Monoisotopic Mass: 237.97697921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 108Ų

Additional information on 2-[3-(Fluorosulfonyl)-5-methylthiophen-2-yl]acetic acid

Introduction to 2-[3-(Fluorosulfonyl)-5-methylthiophen-2-yl]acetic acid (CAS No. 2138429-06-6)

2-[3-(Fluorosulfonyl)-5-methylthiophen-2-yl]acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138429-06-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of a fluorosulfonyl group and a methylthiophene moiety in its molecular structure endows it with unique chemical properties that make it a promising candidate for further investigation.

The molecular structure of 2-[3-(Fluorosulfonyl)-5-methylthiophen-2-yl]acetic acid consists of a thiophene ring substituted with a methyl group at the 5-position and a fluorosulfonyl group at the 3-position. Additionally, an acetic acid moiety is attached to the 2-position of the thiophene ring. This specific arrangement of functional groups contributes to the compound's reactivity and potential interactions with biological targets. The fluorosulfonyl group, in particular, is known for its ability to enhance binding affinity and metabolic stability, making it a valuable feature in drug design.

In recent years, there has been growing interest in thiophene derivatives due to their role as key intermediates in the synthesis of various bioactive molecules. The structural features of 2-[3-(Fluorosulfonyl)-5-methylthiophen-2-yl]acetic acid suggest potential applications in the development of novel therapeutic agents. For instance, its ability to interact with biological receptors and enzymes has been explored in the context of anti-inflammatory, anticancer, and antimicrobial therapies. The compound's unique chemical profile makes it an attractive scaffold for medicinal chemists seeking to design molecules with enhanced pharmacological properties.

One of the most compelling aspects of 2-[3-(Fluorosulfonyl)-5-methylthiophen-2-yl]acetic acid is its potential as a tool compound in biochemical research. Its structural complexity allows researchers to study various aspects of molecular recognition and interaction mechanisms. By modifying different parts of its structure, scientists can gain insights into how specific functional groups influence biological activity. This information is crucial for the rational design of drugs that target specific diseases more effectively.

The synthesis of 2-[3-(Fluorosulfonyl)-5-methylthiophen-2-yl]acetic acid presents both challenges and opportunities for organic chemists. The introduction of the fluorosulfonyl group requires precise control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have been instrumental in constructing the desired framework.

Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry due to their ability to modulate drug efficacy and pharmacokinetics. The fluorosulfonyl group in 2-[3-(Fluorosulfonyl)-5-methylthiophen-2-yl]acetic acid is particularly noteworthy for its potential to improve binding affinity through hydrophobic interactions and electronic effects. This has led to investigations into its use as a pharmacophore in drug discovery programs targeting various diseases.

The acetic acid moiety in the compound's name also suggests potential applications as a prodrug or intermediate in peptide synthesis. Acetic acid derivatives are frequently used in pharmaceuticals due to their stability and ease of functionalization. By incorporating this group into a bioactive molecule, researchers can enhance solubility or improve metabolic profiles, which are critical factors in drug development.

As research continues to uncover new therapeutic targets, compounds like 2-[3-(Fluorosulfonyl)-5-methylthiophen-2-yl]acetic acid are likely to play an increasingly important role in drug discovery and development. Their unique structural features offer opportunities for designing molecules with improved efficacy, selectivity, and pharmacokinetic properties. Furthermore, their use as tool compounds can provide valuable insights into fundamental biological processes, aiding in the development of more effective treatments for human diseases.

In conclusion,2-[3-(Fluorosulfonyl)-5-methylthiophen-2-yl]acetic acid (CAS No. 2138429-06-6) is a fascinating compound with significant potential in pharmaceutical research. Its structural complexity, combined with its unique functional groups, makes it a valuable asset for medicinal chemists seeking to develop novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly contribute to advancements in drug discovery and treatment strategies.